Cas no 476371-85-4 ((2R,4S)-2-(1,1-Dimethylethyl)-4-methyl-1,3-oxathiolan-5-one)

• Product Name: (2R,4S)-2-(1,1-Dimethylethyl)-4-methyl-1,3-oxathiolan-5-one
• CAS No: 476371-85-4
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 2645472
• PubChem ID: 11309816
• Update Time: 2025-04-21

(2R,4S)-2-(1,1-Dimethylethyl)-4-methyl-1,3-oxathiolan-5-one Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-2-(1,1-Dimethylethyl)-4-methyl-1,3-oxathiolan-5-one
• BBCNMYQDVCRBRW-CAHLUQPWSA-N
• 476371-85-4
• 2-tert-Butyl-4-methyl-1,3-oxathiolan-5-one #
• SCHEMBL12149512
• 1,3-Oxathiolan-5-one, 2-(1,1-dimethylethyl)-4-methyl-, cis-
• (2R,4S)-2-(t-Butyl)-4-methyl-1,3-oxathiolan-5-one

• Inchi： 1S/C8H14O2S/c1-5-6(9)10-7(11-5)8(2,3)4/h5,7H,1-4H3/t5-,7+/m0/s1
• InChI Key： BBCNMYQDVCRBRW-CAHLUQPWSA-N
• SMILES： S1[C@@H](C)C(=O)O[C@H]1C(C)(C)C

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes